Cas no 1820605-06-8 (3-Fluoro-4-methanesulfonamidobenzamide)

• Product Name: 3-Fluoro-4-methanesulfonamidobenzamide
• CAS No: 1820605-06-8
• MF: C₈H₉FN₂O₃S
• MW: 232.232064008713
• CID: 4618923
• Update Time: 2025-10-28

3-Fluoro-4-methanesulfonamidobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methanesulfonamidobenzamide

• Inchi： 1S/C8H9FN2O3S/c1-15(13,14)11-7-3-2-5(8(10)12)4-6(7)9/h2-4,11H,1H3,(H2,10,12)
• InChI Key： IJSKNQSSWCUHEI-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NS(C)(=O)=O)C(F)=C1

Additional information on 3-Fluoro-4-methanesulfonamidobenzamide

Comprehensive Overview of 3-Fluoro-4-methanesulfonamidobenzamide (CAS No. 1820605-06-8): Properties, Applications, and Research Insights

3-Fluoro-4-methanesulfonamidobenzamide (CAS No. 1820605-06-8) is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzamide core with fluoro and methanesulfonamide substituents, offering distinct electronic and steric properties. This article delves into its synthesis, physicochemical characteristics, and emerging applications while addressing trending queries like "fluorinated benzamide derivatives in drug discovery" and "sulfonamide functional group applications."

The compound's molecular formula (C₈H₉FN₂O₃S) and molecular weight (232.23 g/mol) reflect its moderate polarity, making it soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Researchers highlight its potential as a kinase inhibitor scaffold, with the fluoro group enhancing metabolic stability and membrane permeability—a hot topic in "improving oral bioavailability of small molecules" discussions. Recent studies also explore its role in modulating protein-protein interactions, aligning with the growing interest in "targeted cancer therapies."

From a synthetic perspective, 3-Fluoro-4-methanesulfonamidobenzamide is typically prepared via amide coupling reactions between 3-fluoro-4-methanesulfonamidobenzoic acid and ammonia derivatives. Optimizing its yield and purity is critical for high-throughput screening, a frequent search term like "HTS compound libraries." Analytical techniques such as HPLC and NMR are employed to validate its structure, addressing common questions about "quality control for research chemicals."

In agrochemical contexts, this compound's sulfonamide moiety exhibits herbicidal and fungicidal activity, resonating with searches for "eco-friendly crop protection agents." Its mode of action involves inhibiting enzymes in plant pathogens, a subject explored in "sustainable agriculture innovations." However, environmental degradation studies remain limited, prompting queries like "persistence of fluorinated sulfonamides in soil."

Future research directions include derivatization to enhance its selectivity and potency, particularly in oncology. The compound's ADME profile (absorption, distribution, metabolism, excretion) is another area of focus, tying into popular topics such as "computational chemistry for drug design." As regulatory scrutiny on fluorinated compounds intensifies, its safety assessment data will be vital for industrial adoption.

In summary, 3-Fluoro-4-methanesulfonamidobenzamide (CAS No. 1820605-06-8) represents a versatile building block with cross-disciplinary relevance. Its alignment with trending themes—precision medicine, green chemistry, and high-throughput screening—ensures sustained scientific interest. For researchers, addressing knowledge gaps around its mechanistic pathways and scalable synthesis will unlock further potential.